Cas no 1103580-98-8 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride)
1103580-98-8 structure
Product Name:2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
CAS No:1103580-98-8
MF:C12H15ClN2O2
MW:254.712702035904
CID:1070936
PubChem ID:24271806
Update Time:2025-04-20
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Ethyl-benzoimidazol-1-yl)-propionic acid hydrochloride
- 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
- 1103580-98-8
- EN300-18697219
- 2-(2-ethylbenzimidazol-1-yl)propanoic acid;hydrochloride
- 2-(2-ethyl-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
- 2-(2-Ethyl-benzoimidazol-1-yl)-propionic acidhydrochloride
- AKOS015846886
-
- MDL: MFCD09901771
- Inchi: 1S/C12H14N2O2.ClH/c1-3-11-13-9-6-4-5-7-10(9)14(11)8(2)12(15)16;/h4-8H,3H2,1-2H3,(H,15,16);1H
- InChI Key: XNABJDSDJRCHPP-UHFFFAOYSA-N
- SMILES: Cl.OC(C(C)N1C(CC)=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 254.0822054g/mol
- Monoisotopic Mass: 254.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18697219-0.05g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 0.05g |
$160.0 | 2023-09-18 | |
| Enamine | EN300-18697219-0.1g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 0.1g |
$238.0 | 2023-09-18 | |
| Enamine | EN300-18697219-0.25g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 0.25g |
$339.0 | 2023-09-18 | |
| Enamine | EN300-18697219-0.5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 0.5g |
$535.0 | 2023-09-18 | |
| Enamine | EN300-18697219-1.0g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 1.0g |
$685.0 | 2023-07-07 | |
| Enamine | EN300-18697219-2.5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 2.5g |
$1343.0 | 2023-09-18 | |
| Enamine | EN300-18697219-5.0g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 5.0g |
$1987.0 | 2023-07-07 | |
| Enamine | EN300-18697219-10.0g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 10.0g |
$2946.0 | 2023-07-07 | |
| Enamine | EN300-18697219-1g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 1g |
$685.0 | 2023-09-18 | |
| Enamine | EN300-18697219-5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride |
1103580-98-8 | 95% | 5g |
$1987.0 | 2023-09-18 |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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